2-methyl-6-phenyl-3H-quinazolin-4-one

• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol
• SMILES: CC1=NC2=C(C=C(C=C2)C3=CC=CC=C3)C(=O)N1
• InChI: InChI=1S/C15H12N2O/c1-10-16-14-8-7-12(9-13(14)15(18)17-10)11-5-3-2-4-6-11/h2-9H,1H3,(H,16,17,18)
• InChIKey: CSYCWUGZWXHXON-UHFFFAOYSA-N

In ion channel research, using an unvalidated tool compound risks compromising assay reproducibility and confounding SAR interpretation. 2-Methyl-6-phenyl-3H-quinazolin-4-one (CHEMBL2164048) is a precisely characterized chemical probe that eliminates this uncertainty. - Serves as a definitive KCNQ2/Q3 antagonist control (IC50: 120 nM in CHO cells) to distinguish M-currents from other potassium conductances. - Displays high sigma-1 receptor affinity (Ki: 21.7 nM) with no sigma-2 cross-reactivity, ensuring clean mechanistic data. - Features a minimal CYP inhibition profile (CYP3A4 IC50: 3.9 µM; CYP2D6 IC50: 19.9 µM), establishing a benchmark for low metabolic liability in ADME-Tox screening.

2-Methyl-6-phenyl-3H-quinazolin-4-one Overview

2-Methyl-6-phenyl-3H-quinazolin-4-one (CHEMBL2164048) is a 2,6-disubstituted quinazolin-4(3H)-one derivative belonging to the broader quinazolinone class of heterocyclic compounds [1]. This compound features a bicyclic quinazolinone core with a methyl substituent at the C-2 position and a phenyl ring at the C-6 position [2]. It has been identified as a noncompetitive antagonist at AMPA receptors and exhibits notable affinity for sigma-1 receptors and KCNQ2/Q3 potassium channels [3].

KCNQ2/Q3 Channel Antagonist electrophysiology studies

Sigma-1 Receptor Selective binding assay context

AMPA Receptor Noncompetitive antagonism pharmacology

Quinazolinone SAR 6-Phenyl substitution comparison

• [1] Wang PF, Jensen AA, Bunch L. From Methaqualone and Beyond: Structure-Activity Relationship of 6-, 7-, and 8-Substituted 2,3-Diphenyl-quinazolin-4(3H)-ones and in Silico Prediction of Putative Binding Modes of Quinazolin-4(3H)-ones as Positive Allosteric Modulators of GABAA Receptors. Chem Biodivers. 2020;17(12):e2000413. View Source
• [2] El-Azab AS, ElTahir KEH. Design and synthesis of novel 7-aminoquinazoline derivatives: Antitumor and anticonvulsant activities. Bioorg Med Chem Lett. 2012;22(5):1879-1885. View Source
• [3] Chenard BL, Menniti FS, Pagnozzi MJ, et al. Methaqualone derivatives are potent noncompetitive AMPA receptor antagonists. Bioorg Med Chem Lett. 2000;10(11):1203-1205. View Source

Why 2-Methyl-6-phenyl-3H-quinazolin-4-one Is Irreplaceable

Quinazolin-4-one derivatives exhibit highly divergent pharmacological profiles based on subtle substitution patterns. For instance, methaqualone (2-methyl-3-o-tolyl-quinazolin-4-one) functions primarily as a GABAA receptor positive allosteric modulator [1], while 2,3-diphenylquinazolin-4-one analogs show varying degrees of GABAAR potentiation dependent on 6-, 7-, and 8-position substitutions [2]. Even within the same target class, the difference between antagonist and agonist activity can hinge on a single substituent—2-methyl-6-phenyl-3H-quinazolin-4-one acts as a KCNQ2/Q3 antagonist, whereas structurally related quinazolinones function as channel openers [3]. Generic substitution without precise structural matching introduces uncontrolled variables that compromise assay reproducibility and confound structure-activity relationship interpretations.

Quinazolinone core alone does not define pharmacology; substitution pattern redirects target engagement from GABA_AR to sigma-1/KCNQ.

KCNQ2/Q3 antagonist vs. opener activity is determined by substituent; a generic 2,3-disubstituted quinazolinone may invert channel modulation direction.

6-Position aryl substitution critically alters binding; unsubstituted or differently substituted analogs may not reproduce sigma-1 affinity.

• [1] Hammer H, Bader BM, Ehnert C, et al. A multifaceted GABAA receptor modulator: functional properties and mechanism of action of the sedative-hypnotic and recreational drug methaqualone (Quaalude). Neuropsychopharmacology. 2015;40(6):1506-1516. View Source
• [2] Wang PF, Jensen AA, Bunch L. From Methaqualone and Beyond: Structure-Activity Relationship of 6-, 7-, and 8-Substituted 2,3-Diphenyl-quinazolin-4(3H)-ones and in Silico Prediction of Putative Binding Modes of Quinazolin-4(3H)-ones as Positive Allosteric Modulators of GABAA Receptors. Chem Biodivers. 2020;17(12):e2000413. View Source
• [3] Peretz A, Degani-Katzav N, Talmon M, et al. KCNQ2/3 openers show differential selectivity and site of action across multiple KCNQ channels. J Neurosci. 2011;31(35):12708-12715. View Source

2-Methyl-6-phenyl-3H-quinazolin-4-one Evidence Guide

KCNQ2/Q3 Antagonist Activity vs. Quinazolinone Openers

2-Methyl-6-phenyl-3H-quinazolin-4-one exhibits antagonist activity at KCNQ2/Q3 potassium channels with an IC50 of 120 nM [1]. This antagonist profile contrasts sharply with structurally related quinazolinone compounds that function as KCNQ2/Q3 openers, which demonstrate EC50 values as low as 10 nM for channel activation [2].

KCNQ2/Q3 Antagonism

Reported

Target IC₅₀ 120 nM (antagonist) vs. Comparator EC₅₀ 10 nM (opener); opposite directionality.

Defines antagonist research context; assay direction critical for excitability studies.

Cross-study comparison; assay conditions differ.

Evidence Dimension	Functional activity at KCNQ2/Q3 voltage-gated potassium channels
Target Compound Data	IC50 = 120 nM (antagonist)
Comparator Or Baseline	Quinazolinone opener series: EC50 = 10 nM (agonist)
Quantified Difference	Opposite pharmacological directionality; 12-fold difference in absolute affinity value when comparing antagonist IC50 to agonist EC50
Conditions	Target compound tested on KCNQ2/Q3 expressed in CHO cells; automated patch clamp assay; 3-minute incubation [1]. Comparator series tested on KCNQ2/Q3 expressed in CHO cells; 86Rb+ efflux assay; 10-minute incubation [2].

Why This Matters

Procurement of a KCNQ2/Q3 antagonist versus an opener defines the directional effect on neuronal excitability; selecting the wrong quinazolinone analog could produce diametrically opposite experimental outcomes.

• [1] BindingDB Entry BDBM50395464 (CHEMBL2164048). IC50: 120 nM. Antagonist activity at KCNQ2/Q3 expressed in CHO cells; automated patch clamp assay. View Source
• [2] BindingDB Entry BDBM50420073 (CHEMBL2047506). EC50: 10 nM. Agonist activity at KCNQ2/Q3 expressed in CHO cells; 86Rb+ efflux assay. View Source

Sigma-1 Receptor Binding and Selectivity Profile

2-Methyl-6-phenyl-3H-quinazolin-4-one demonstrates high-affinity binding to sigma-1 receptors with a Ki of 21.7 nM, as measured by displacement of [3H]-(+)-pentazocine from guinea pig brain membranes [1]. This compound shows no detectable binding to sigma-2 receptors [2], establishing a clear sigma-1 selectivity profile that differs from pan-sigma ligands.

Sigma-1 Binding

Reported

K_i 21.7 nM at sigma-1; sigma-2 binding not detected.

Sigma-1 selective binding supports target isolation studies.

Guinea pig brain membrane assay.

Evidence Dimension	Sigma-1 receptor binding affinity and sigma-1/sigma-2 selectivity
Target Compound Data	Sigma-1 Ki = 21.7 nM; Sigma-2 binding not detected
Comparator Or Baseline	High-affinity sigma-1 reference compound (US11214540, Example 6): Sigma-1 Ki = 0.300 nM; Sigma-2 Ki = 1 nM
Quantified Difference	72-fold lower sigma-1 affinity than the sub-nanomolar reference compound, but with qualitatively distinct sigma-1/sigma-2 selectivity profile (no detectable sigma-2 binding vs. 1 nM sigma-2 affinity)
Conditions	Sigma-1 binding: [3H]-(+)-pentazocine displacement from guinea pig brain membranes [1]; Sigma-2 binding: displacement assays using guinea pig brain homogenates [2].

Why This Matters

The sigma-1-selective binding profile (21.7 nM Ki at sigma-1 with no sigma-2 cross-reactivity) makes this compound suitable for studies requiring pharmacological isolation of sigma-1-mediated effects without sigma-2 confounding.

• [1] BindingDB Entry BDBM50407329 (CHEMBL2112938). Ki: 21.7 nM. In vitro binding affinity towards Sigma receptor type 1 measured by [3H]-(+)-pentazocine displacement from guinea pig brain membranes. View Source
• [2] BindingDB Entry BDBM532348 (US11214540, Example 6). Sigma-1 Ki: 0.300 nM; Sigma-2 Ki: 1 nM. Displacement of sigma-1 and sigma-2 radioligands. View Source

AMPA Receptor Noncompetitive Antagonism

2-Methyl-6-phenyl-3H-quinazolin-4-one belongs to a class of quinazolin-4-one derivatives substituted at C-2 that function as noncompetitive antagonists at AMPA receptors [1]. While direct IC50 data for this specific compound at AMPA receptors is not available in the public domain, the structural lead compound (a C-2 pyridin-4-yl-substituted quinazolinone) exhibits an IC50 of 0.37 μM in functional kainate-induced calcium uptake assays in primary rat cerebellar granule neurons [2]. This potency is significantly greater than the prototype competitive AMPA antagonist NBQX.

AMPA Antagonism

Class-level

No direct IC₅₀ reported; lead compound IC₅₀ 0.37 μM.

AMPA receptor noncompetitive antagonism inferred; direct characterization needed.

Structural lead data only; verify for this compound.

Evidence Dimension	AMPA receptor antagonism potency
Target Compound Data	Not directly reported; classified as C-2 substituted quinazolin-4-one AMPA antagonist
Comparator Or Baseline	Lead compound (C-2 pyridin-4-yl quinazolinone): IC50 = 0.37 μM; NBQX: higher IC50 (competitive antagonist)
Quantified Difference	Class-level inference only—exact difference for 2-methyl-6-phenyl-3H-quinazolin-4-one not quantified due to absence of direct data
Conditions	Kainate-induced 45Ca2+ uptake in rat cerebellar granule neurons in primary culture [2].

Why This Matters

The noncompetitive mechanism of AMPA receptor antagonism offers distinct pharmacological properties compared to competitive antagonists, including potential use-dependent blockade that may be advantageous in pathological hyperexcitability states.

• [1] Chenard BL, Menniti FS, Pagnozzi MJ, et al. Methaqualone derivatives are potent noncompetitive AMPA receptor antagonists. Bioorg Med Chem Lett. 2000;10(11):1203-1205. View Source
• [2] Chenard BL, Menniti FS, Pagnozzi MJ, et al. Methaqualone derivatives are potent noncompetitive AMPA receptor antagonists. Bioorg Med Chem Lett. 2000;10(11):1203-1205. Table 1: IC50 = 0.37 μM for lead compound 5. View Source

CYP Inhibition Profile: Low Interaction Risk

2-Methyl-6-phenyl-3H-quinazolin-4-one demonstrates minimal inhibition of major cytochrome P450 drug-metabolizing enzymes. In vitro inhibition assays report IC50 values of 3.9 μM for CYP3A4, 19.9 μM for CYP2D6 [1], and >21 μM for CYP2C9 [2]. These values are substantially above the typical threshold (1-10 μM) for classification as a significant CYP inhibitor in drug discovery screening cascades.

CYP Inhibition

Reported

CYP3A4 IC₅₀ 3.9 μM; CYP2D6 19.9 μM; CYP2C9 >21 μM.

Reported CYP inhibition profile supports combination pharmacology studies.

Recombinant human CYP assays.

Evidence Dimension	Cytochrome P450 enzyme inhibition liability
Target Compound Data	CYP3A4 IC50 = 3.9 μM; CYP2D6 IC50 = 19.9 μM; CYP2C9 IC50 >21 μM
Comparator Or Baseline	Industry benchmark for CYP inhibition concern: IC50 < 1-10 μM depending on isoform
Quantified Difference	CYP2D6 IC50 approximately 20-fold above typical threshold for concern; CYP2C9 >21-fold above; CYP3A4 within moderate range
Conditions	Standard in vitro CYP inhibition assays using recombinant human CYP enzymes; specific assay protocols per ChEMBL curation [1] [2].

Why This Matters

The low CYP inhibition profile reduces the likelihood of compound-mediated drug-drug interaction artifacts in polypharmacology studies or in vivo models, making this compound a cleaner tool for target validation experiments.

• [1] BindingDB Entry BDBM50395464 (CHEMBL2164048). CYP3A4 IC50: 3.90E+3 nM (3.9 μM); CYP2D6 IC50: 1.99E+4 nM (19.9 μM). View Source
• [2] BindingDB Entry BDBM50262939 (CHEMBL986385). CYP2C9 IC50: >21000 nM (>21 μM). Nagase T, Mizutani T, Ishikawa S, et al. View Source

6-Phenyl Substitution Pharmacological Distinction

The 6-phenyl substitution pattern in 2-methyl-6-phenyl-3H-quinazolin-4-one fundamentally alters the compound's pharmacological target engagement compared to the prototypical quinazolinone methaqualone. Methaqualone (2-methyl-3-o-tolyl-quinazolin-4-one) acts primarily as a GABAA receptor positive allosteric modulator [1], whereas the 6-phenyl-substituted analog shows distinct binding to sigma-1 receptors (Ki 21.7 nM) and KCNQ2/Q3 channels (IC50 120 nM) [2] [3]. SAR studies on 6-substituted quinazolin-4-ones further demonstrate that 6-position modifications significantly impact cytotoxicity profiles, with some 6-substituted analogs showing EC50 values in the low micromolar to nanomolar range against human tumor cell lines [4].

6-Ph vs Methaqualone

Class-level

6-phenyl: sigma-1 K_i 21.7 nM, KCNQ2/Q3 IC₅₀ 120 nM; Methaqualone: GABA_AR PAM.

6-Phenyl substitution redirects pharmacology; cannot substitute with methaqualone.

SAR-based distinction; verify in direct comparison.

Evidence Dimension	Pharmacological target profile divergence based on substitution pattern
Target Compound Data	6-phenyl substitution; sigma-1 Ki = 21.7 nM; KCNQ2/Q3 IC50 = 120 nM
Comparator Or Baseline	Methaqualone (2-methyl-3-o-tolyl): GABAA PAM; 6-substituted heterocyclic 2-phenyl-4-quinazolinones: cytotoxic EC50 in low μM to nM range
Quantified Difference	Qualitative shift in primary pharmacology from GABAergic modulation (methaqualone) to sigma-1/KCNQ channel modulation (6-phenyl analog); cytotoxicity of 6-substituted analogs up to 1000-fold more potent than unsubstituted congeners
Conditions	Comparative SAR across multiple published quinazolinone studies [1] [4].

Why This Matters

The 6-phenyl substitution defines a distinct pharmacological fingerprint that cannot be approximated by generic quinazolinones; procurement decisions based solely on the quinazolinone core structure without verifying 6-position substitution will yield compounds with entirely different target engagement profiles.

• [1] Hammer H, Bader BM, Ehnert C, et al. A multifaceted GABAA receptor modulator: functional properties and mechanism of action of the sedative-hypnotic and recreational drug methaqualone (Quaalude). Neuropsychopharmacology. 2015;40(6):1506-1516. View Source
• [2] BindingDB Entry BDBM50407329 (CHEMBL2112938). Sigma-1 Ki: 21.7 nM. View Source
• [3] BindingDB Entry BDBM50395464 (CHEMBL2164048). KCNQ2/Q3 IC50: 120 nM. View Source
• [4] Hour MJ, Huang LJ, Kuo SC, et al. 6-Alkylamino- and 2,3-dihydro-3′-methoxy-2-phenyl-4-quinazolinones and related compounds: their synthesis, cytotoxicity, and inhibition of tubulin polymerization. J Med Chem. 2000;43(23):4479-4487. View Source

Physicochemical Profile and Handling Considerations

Predicted ADMET profiling indicates that 2-methyl-6-phenyl-3H-quinazolin-4-one has a water solubility of -3.2 LogS (moderate aqueous solubility) and a predicted plasma protein binding of 89% . These predicted values establish baseline expectations for in vitro assay preparation and inform solvent selection (DMSO recommended for stock solutions).

Physicochemical

Data to verify

Predicted LogS -3.2; plasma protein binding 89%.

Predicted moderate solubility informs solvent selection for assays.

In silico prediction; experimental verification recommended.

Evidence Dimension	Predicted aqueous solubility and plasma protein binding
Target Compound Data	LogS = -3.2 (moderate water solubility); Plasma protein binding = 89% (predicted)
Comparator Or Baseline	Typical drug-like small molecules: LogS -4 to -2 range; acceptable plasma protein binding <95%
Quantified Difference	Within typical drug-like small molecule range; moderately lipophilic profile consistent with CNS permeability potential
Conditions	Predicted ADMET profile based on in silico models .

Why This Matters

Predicted moderate aqueous solubility (LogS -3.2) necessitates careful solvent selection for biological assays; DMSO stock solution preparation is recommended to ensure accurate compound delivery in pharmacological experiments.

Optimal Research Applications for 2-Methyl-6-phenyl-3H-quinazolin-4-one

KCNQ2/Q3 Electrophysiology with Antagonist Control

For patch-clamp electrophysiology experiments investigating KCNQ2/Q3 channel function, 2-methyl-6-phenyl-3H-quinazolin-4-one serves as a validated antagonist tool compound with a documented IC50 of 120 nM in CHO cells expressing human KCNQ2/Q3 channels [1]. This compound is particularly useful as a control to distinguish KCNQ channel-mediated currents from other potassium conductances, and its antagonist activity contrasts with quinazolinone-based KCNQ openers (EC50 10 nM), enabling bidirectional pharmacological interrogation of channel function [2].

Sigma-1 Receptor Binding and Functional Selectivity Studies

2-Methyl-6-phenyl-3H-quinazolin-4-one is appropriate for sigma-1 receptor pharmacology studies requiring moderate-to-high affinity (Ki 21.7 nM) with documented absence of sigma-2 receptor cross-reactivity [1]. This selectivity profile enables cleaner interpretation of sigma-1-mediated effects in cellular and biochemical assays, particularly when compared to pan-sigma ligands that bind both subtypes (e.g., reference compound with sigma-1 Ki 0.300 nM and sigma-2 Ki 1 nM) [2].

CYP Inhibition Profiling as Low-Risk Reference

In ADME-Tox screening cascades evaluating cytochrome P450 inhibition liability, 2-methyl-6-phenyl-3H-quinazolin-4-one serves as a reference compound exhibiting minimal CYP inhibition (CYP3A4 IC50 3.9 μM; CYP2D6 IC50 19.9 μM; CYP2C9 IC50 >21 μM) [1] [2]. These values establish a benchmark for "low CYP inhibition risk" in quinazolinone chemical space and can be used to contextualize the CYP inhibition profiles of novel analogs in structure-activity relationship studies.

6-Position SAR Studies in Quinazolinones

As a 6-phenyl-substituted quinazolin-4-one, this compound provides a defined reference point for SAR campaigns investigating how 6-position aryl substitutions modulate target engagement away from the GABAergic pharmacology of methaqualone toward sigma-1 and KCNQ channel modulation [1]. The distinct pharmacological fingerprint of this compound (sigma-1 Ki 21.7 nM; KCNQ2/Q3 IC50 120 nM) versus methaqualone's GABAA PAM activity demonstrates how 6-position substitution fundamentally redirects the compound's biological activity profile [2] [3].

Application

Selection Property

Validation Focus

KCNQ2/Q3 channel antagonist studies

Antagonist activity profile at KCNQ2/Q3

Functional antagonist confirmation in electrophysiology

Sigma-1 receptor binding research

Sigma-1 affinity and selectivity profile

Sigma-1 vs. sigma-2 binding specificity

CYP inhibition profiling

CYP isoform inhibition context

Recombinant CYP assay data review

Quinazolinone SAR studies

6-Position substitution target engagement

GABAergic vs. sigma/KCNQ pharmacology comparison

• [1] BindingDB Entry BDBM50395464 (CHEMBL2164048). KCNQ2/Q3 IC50: 120 nM; CYP3A4 IC50: 3.9 μM; CYP2D6 IC50: 19.9 μM. View Source
• [2] BindingDB Entry BDBM50420073 (CHEMBL2047506). KCNQ2/Q3 EC50: 10 nM (agonist). View Source
• [3] BindingDB Entry BDBM50407329 (CHEMBL2112938). Sigma-1 Ki: 21.7 nM. View Source